1-(4-Hydroxy-3-methylphenyl)propan-1-one

• IUPAC Name: 1-(4-hydroxy-3-methylphenyl)propan-1-one
• InChI: InChI=1S/C10H12O2/c1-3-9(11)8-4-5-10(12)7(2)6-8/h4-6,12H,3H2,1-2H3
• InChI Key: ADTNKEULTSFHKS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=C(C=C1)O)C
• Molecular Formula: C10H12O2
• DSSTOX Substance ID: DTXSID00280603
• Molecular Weight: 164.20 g/mol
• CAS RN: 940-04-5

Description

1-(4-Hydroxy-3-methylphenyl)propan-1-one is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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Scientific Research Applications

Structural and Computational Studies

• 1-(4-Hydroxy-3-methylphenyl)propan-1-one, as part of the cathinone class, has been studied for its molecular structure and properties using methods like X-ray diffraction and Density Functional Theory (DFT). These studies provide insights into the chemical and physical characteristics of similar compounds (Nycz et al., 2011).

Antimicrobial and Antiradical Activity

• Compounds similar to 1-(4-Hydroxy-3-methylphenyl)propan-1-one have been synthesized and tested for their antimicrobial activities against various human pathogens. This research is crucial for the development of new pharmaceutical agents (Čižmáriková et al., 2020).

Bioactivity in Natural Products

• Phenylpropanoids, structurally related to 1-(4-Hydroxy-3-methylphenyl)propan-1-one, have been isolated from natural sources like Lavandula angustifolia. Their potential bioactivities, such as anti-tobacco mosaic virus activity and cytotoxicity against tumor cell lines, are of significant interest (Tang et al., 2017).

Synthesis and Crystallography

• The synthesis and crystallographic analysis of related compounds provide insights into the structural aspects that could influence the biological activity and chemical reactivity of 1-(4-Hydroxy-3-methylphenyl)propan-1-one (Drewes et al., 1992).

Synthesis routes and methods

Procedure details

At 0° C., to a mixture of nitromethane 150 ml and propionic acid o-tolyl ester (described in Reference Preparation example 113) 14 g was added aluminum trichloride 30 g. The resulting mixture was heated to 50° C. and was stirred for twelve hours. To the reaction mixture was added ice water 200 ml and the resulting mixture was extracted with ethyl acetate. The organic layer was washed with water and was dried over anhydrous magnesium sulfate, and was then concentrated under reduced pressure. The resulting residue was subjected to a silica gel column chromatography to give 1-(4-hydroxy-3-methyl-phenyl)-propane-1-one 8.8 g.